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Compound of Interest

Compound Name: LY2365109 hydrochloride

Cat. No.: B10768311 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in preventing the

precipitation of LY2365109 hydrochloride in artificial cerebrospinal fluid (aCSF).

Troubleshooting Guides
This section addresses specific issues you may encounter during your experiments and

provides step-by-step solutions.

Issue 1: Precipitation upon initial dissolving of
LY2365109 hydrochloride in aCSF

Problem: The compound does not fully dissolve or a precipitate forms immediately upon

adding it to aCSF.

Cause: LY2365109 hydrochloride has very low solubility in aqueous solutions.[1]

Solution:

Prepare a concentrated stock solution in an organic solvent. LY2365109 hydrochloride is

soluble in DMSO (up to 100 mM) and ethanol (up to 50 mM).[2]

Use the stock solution for dilution in aCSF. This method ensures the compound is fully

dissolved before it comes into contact with the aqueous environment of the aCSF.
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Vortex thoroughly. Ensure the solution is well-mixed after adding the stock solution to the

aCSF.

Consider gentle warming and sonication. If precipitation persists, gentle warming or

sonication can aid in dissolution.[1]

Issue 2: Precipitation of LY2365109 hydrochloride in
aCSF over time

Problem: A clear solution is initially formed, but a precipitate appears after some time

(minutes to hours).

Cause: The compound may be falling out of solution as it reaches its solubility limit in the

aCSF, a process that can be time-dependent.

Solution:

Use a co-solvent formulation. For in vivo or in vitro experiments requiring a stable solution,

consider using a vehicle with co-solvents. A suggested formulation includes 10% DMSO,

40% PEG300, 5% Tween-80, and 45% Saline.[1] Another option is 10% DMSO and 90%

(20% SBE-β-CD in Saline).[1]

Prepare fresh solutions. For experiments of shorter duration, it is advisable to prepare the

LY2365109 hydrochloride solution in aCSF immediately before use.

Store stock solutions appropriately. Stock solutions in DMSO can be stored at -80°C for up

to 6 months or at -20°C for 1 month.[1][3][4] This helps to prevent degradation and

maintain the compound's integrity.

Issue 3: Inconsistent results or lower than expected
potency

Problem: Experimental results are not reproducible, or the observed biological effect is less

than anticipated.

Cause: Undissolved compound due to precipitation can lead to an inaccurate final

concentration in your experiment.
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Solution:

Visually inspect the solution. Before each experiment, carefully check for any signs of

precipitation.

Filter the final solution. If there is any concern about undissolved particles, the final

solution can be filtered through a 0.22 µm syringe filter.

Verify the concentration of your stock solution. Use a spectrophotometer or other

analytical method to confirm the concentration of your stock solution before diluting it in

aCSF.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of LY2365109 hydrochloride in different solvents?

A1: The solubility of LY2365109 hydrochloride varies significantly across different solvents. It

is highly soluble in DMSO and ethanol but has very poor solubility in water.

Q2: Are there any recommended formulations for in vivo studies?

A2: Yes, for in vivo administration, it is crucial to use a vehicle that ensures the compound

remains in solution. The following formulations have been shown to yield a clear solution at a

concentration of ≥ 2.5 mg/mL:[1]

10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline

10% DMSO, 90% (20% SBE-β-CD in Saline)

10% DMSO, 90% Corn Oil

Q3: How should I prepare a stock solution of LY2365109 hydrochloride?

A3: It is recommended to prepare a concentrated stock solution in an organic solvent like

DMSO. For example, to prepare a 10 mM stock solution, you would dissolve the appropriate

mass of the compound in the calculated volume of DMSO.

Q4: What is the stability of LY2365109 hydrochloride in solution?
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A4: Stock solutions of LY2365109 hydrochloride in DMSO are stable for up to 6 months when

stored at -80°C and for 1 month when stored at -20°C.[1][3][4] It is important to avoid repeated

freeze-thaw cycles.

Data Presentation
Table 1: Solubility of LY2365109 Hydrochloride

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO ≥ 31 ≥ 73.48

Ethanol 21.1 50

Water < 0.1 Insoluble

Data sourced from MedChemExpress and Tocris Bioscience.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Weigh the Compound: Accurately weigh the desired amount of LY2365109 hydrochloride
powder. The molecular weight is 421.91 g/mol .[2]

Add Solvent: Add the appropriate volume of newly opened, high-purity DMSO to the powder.

For example, to make a 10 mM solution, add 237.02 µL of DMSO to 1 mg of the compound.

Dissolve: Vortex the solution until the compound is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if necessary.

Store: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -80°C for long-term storage or -20°C for short-term storage.[1][3][4]

Protocol 2: Preparation of a Working Solution in aCSF
Prepare aCSF: Prepare your standard artificial cerebrospinal fluid solution.
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Dilute Stock Solution: Based on your desired final concentration, calculate the volume of the

10 mM DMSO stock solution needed.

Add to aCSF: While vortexing the aCSF, slowly add the calculated volume of the DMSO

stock solution. The final concentration of DMSO should be kept as low as possible (ideally

below 0.5%) to avoid solvent effects in your experiment.

Inspect: Visually inspect the final solution to ensure it is clear and free of any precipitate.
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Caption: Workflow for preparing LY2365109 HCl solutions.
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Caption: Troubleshooting logic for precipitation issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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